4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H12N4OS/c1-15-8-4-2-7(3-5-8)6-9-12-13-10(16)14(9)11/h2-5H,6,11H2,1H3,(H,13,16)
• InChI Key: RPGVZQCLIGREBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NNC(=S)N2N
• Molecular Formula: C10H12N4OS
• DSSTOX Substance ID: DTXSID90356402
• Molecular Weight: 236.30 g/mol
• CAS RN: 93073-14-4

Description

Triazole compounds are a significant class of organic chemistry, known for their diverse biological activities and potential as corrosion inhibitors. The compound 4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol, while not directly studied in the provided papers, is closely related to the compounds that have been investigated. These studies have focused on the synthesis, structural analysis, and theoretical predictions of biological activity for similar triazole derivatives .

Synthesis Analysis

The synthesis of triazole compounds typically involves the reaction of various precursors under controlled conditions. For instance, the synthesis of a related compound involved the reaction of a triazole thione with an aldehyde in the presence of hydrochloric acid, followed by recrystallization from ethanol . The synthesis process is often guided by theoretical calculations, such as density functional theory (DFT), to ensure that the reactions are energetically feasible and to predict the most stable tautomeric forms .

Molecular Structure Analysis

X-ray diffraction techniques and DFT calculations are commonly used to determine the molecular structure of triazole compounds. These methods have revealed that the triazole ring can exhibit varying dihedral angles with attached phenyl rings, indicating a degree of flexibility in the overall molecular conformation . The molecular structure is further characterized by the presence of hydrogen bonds and other non-covalent interactions that contribute to the stability and properties of the compound .

Chemical Reactions Analysis

Triazole compounds can act as bifunctional agents, capable of donating electrons and reacting with electrophilic reagents. The presence of amino groups and other substituents on the triazole ring can influence the reactivity and the types of chemical reactions the compound can undergo . The reactivity is often explored through molecular electrostatic potential surfaces and electronic parameters, which can predict how the molecule might interact with other chemical species .

Physical and Chemical Properties Analysis

The physical and chemical properties of triazole derivatives are closely related to their molecular structure. Spectroscopic techniques such as FT-IR, UV-visible, and NMR are used to characterize these compounds. The vibrational modes, electronic transitions, and chemical shifts observed in these spectra provide insights into the bond lengths, bond angles, and overall stability of the molecule. Theoretical calculations often complement these experimental results, helping to confirm the identity and purity of the synthesized compounds .

Scientific Research Applications

Anticancer Activity

4-Amino-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol derivatives have been synthesized and evaluated for their anticancer activity against various cancer types, including non-small cell lung, colon, breast, ovarian, leukemia, renal, melanoma, prostate, and CNS cancers. These derivatives have shown promising results in screenings against a panel of 60 cell lines at a fixed dose of 10 µM (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Synthesis and Chemical Reactivity

The compound has been involved in the synthesis of various heterocyclic compounds. For instance, it has been used in reactions with 2-bromopropionic acid, ethylene chlorohydrine, chloroacetamide, and other compounds to yield new 3-sulfanyl-1,2,4-triazoles. These synthesis processes highlight the chemical versatility and reactivity of the triazole-thiol compound (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).

Molecular Structure Analysis

The molecular structure of 4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol has been determined using X-ray diffraction techniques. This analysis is crucial for understanding its chemical properties and potential applications in various fields, such as material science and pharmaceuticals (Șahin et al., 2011).

Biological Activity Determination

There has been significant research into the biological activities of 4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol derivatives. These activities range from diuretic and antidiuretic effects to the potential for bioactivity in various medical applications, indicating a broad spectrum of possible uses in healthcare and drug development (Kravchenko, 2018).

Spectroscopic Characterization and Reactive Properties

The compound has been characterized spectroscopically and its reactive properties have been evaluated through density functional theory (DFT) calculations and molecular dynamics simulations. This research aids in understanding its potential as an antioxidant and its α-glucosidase inhibitory activities (Pillai et al., 2019).

Safety and Hazards

Safety data sheets (SDS) provide information about the hazards of a chemical and the associated safety precautions. An SDS for this compound should be available from the supplier.

Future Directions

The future directions for research on this compound would depend on the results of previous studies and the potential applications of the compound. A recent review highlighted the biological interest in 4-amino-5-mercapto[1,2,4]triazoles and their derivatives.

Mechanism of Action

Target of Action

• The primary target of this compound is likely to be monoamine oxidase (MAO) . MAO inhibitors prevent the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine by binding to MAO, thus elevating their levels in nerve endings. This sustained activity of neurotransmitters may contribute to antidepressant effects .

Mode of Action

• The compound interacts with the benzylic position of the benzene ring. The presence of the benzene ring allows for resonance stabilization of the benzylic carbocation, favoring substitution at this position. This resonance stabilization influences the compound’s reactivity and selectivity .